2-(4-(isopropylthio)phenyl)-N-((5-phenylisoxazol-3-yl)methyl)acetamide

• IUPAC Name: N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C21H22N2O2S/c1-15(2)26-19-10-8-16(9-11-19)12-21(24)22-14-18-13-20(25-23-18)17-6-4-3-5-7-17/h3-11,13,15H,12,14H2,1-2H3,(H,22,24)
• InChI Key: UBEVNONMEOEQFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoxazole ring, along with the attached phenyl and acetamide groups. The isopropylthio group attached to the phenyl ring would add to the complexity of the structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the isoxazole ring, which is known to participate in various chemical reactions. The phenyl and acetamide groups could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the isoxazole ring and the acetamide group) would all play a role.

Scientific Research Applications

Anticancer Properties

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Anti-inflammatory Activity

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Antioxidant Potential

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Neuroprotective Effects

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Proteomics Research

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Synthetic Applications

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Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. Isoxazole derivatives have been studied for their potential biological activities, but the exact effects can vary widely depending on the specific structure of the compound.

Safety and Hazards

Without specific data, it’s hard to provide accurate information on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The study of isoxazole derivatives is an active area of research, given their potential biological activities. Future research could explore the synthesis, characterization, and potential applications of this specific compound.